Cas no 435277-99-9 (1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline)

• Product Name: 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline
• CAS No: 435277-99-9
• MF: C₂₄H₁₉N
• MW: 321.414366006851
• CID: 68080
• PubChem ID: 17859883
• Update Time: 2025-10-31

1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(9,9-Dimethyl-9H-fluoren-2-yl)isoquinoline
• 1-(9,9-DIMETHYLFLUOREN-2-YL)ISOQUINOLINE
• Isoquinoline, 1-(9,9-dimethyl-9H-fluoren-2-yl)-
• (9,9-dimethylfluoren-2-yl)isoquinoline
• 1-(9,9-dimethyl-9H-fluoren-7-yl)isoquinoline
• 1-(9,9-dimethylfluoren-7-yl)isoquinoline
• AKOS016014081
• UCAPEQBJBMYCNV-UHFFFAOYSA-N
• 1-(9,9-dimethylfluorene-2-yl)isoquinoline
• 1-(9,9-dimethylfluorene-2-yl) isoquinoline
• SCHEMBL2174684
• CS-0435203
• 1-(9,9-Dimethylfluuoren-2-yl)isoquinoline
• 435277-99-9
• 1-(9,9-dimethyl-9h-fluoren-2-yl) isoquinoline
• DTXSID90591336
• 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline

• Inchi： 1S/C24H19N/c1-24(2)21-10-6-5-9-19(21)20-12-11-17(15-22(20)24)23-18-8-4-3-7-16(18)13-14-25-23/h3-15H,1-2H3
• InChI Key： UCAPEQBJBMYCNV-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 321.15200
• Monoisotopic Mass: 321.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 6.20810

Additional information on 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline

Research Brief on 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline (CAS: 435277-99-9): Recent Advances and Applications

1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline (CAS: 435277-99-9) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorene and isoquinoline moieties, exhibits promising properties for various applications, including organic electronics, photoluminescent materials, and potential therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a compound of high interest for multidisciplinary research.

The synthesis of 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline has been optimized in recent years, with a focus on improving yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to achieve efficient production. These methodological advancements have facilitated the exploration of its structural derivatives, enabling researchers to fine-tune its properties for specific applications. The compound's stability and solubility in various solvents have also been characterized, providing a foundation for its integration into diverse experimental systems.

In the realm of materials science, 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline has demonstrated exceptional photophysical properties. Its strong fluorescence emission and high quantum yield make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have investigated its performance in thin-film applications, revealing its potential for use in flexible electronics and display technologies. Additionally, its thermal stability and charge transport properties have been evaluated, further underscoring its utility in advanced material applications.

From a biomedical perspective, preliminary studies have explored the biological activities of 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline and its derivatives. Its interaction with various biological targets, including enzymes and receptors, has been investigated, with some derivatives showing promising inhibitory effects. These findings suggest potential therapeutic applications, particularly in the development of novel small-molecule inhibitors. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and safety.

In conclusion, 1-(9,9-Dimethyl-9H-fluoren-2-yl)-isoquinoline (CAS: 435277-99-9) represents a versatile compound with significant potential across multiple scientific disciplines. Ongoing research continues to uncover new applications and refine its synthesis and functionalization. As the understanding of its properties deepens, this compound is poised to play a pivotal role in advancing both materials science and pharmaceutical development.